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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetic acid

Cat. No.: B1207566

Application Note: A Two-Step Synthesis of 3,4,5-
Trimethoxyphenylacetic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3,4,5-Trimethoxyphenylacetic acid is a valuable intermediate in organic
synthesis, particularly as a precursor for various pharmaceutical compounds and complex
natural products. Its structure, featuring a phenylacetic acid moiety with three methoxy groups,
makes it a key building block in medicinal chemistry. This document provides a detailed
protocol for a reliable two-step synthesis of 3,4,5-Trimethoxyphenylacetic acid, starting from
the readily available 3,4,5-trimethoxybenzaldehyde. The synthetic strategy involves the
conversion of the aldehyde to an intermediate nitrile, 3,4,5-trimethoxyphenylacetonitrile, which
is subsequently hydrolyzed to yield the target carboxylic acid. This method is robust and
suitable for laboratory-scale preparations.

Overall Reaction Scheme
The synthesis proceeds in two main steps:

o Formation of Nitrile: Conversion of 3,4,5-trimethoxybenzaldehyde to 3,4,5-
trimethoxyphenylacetonitrile via a tosylhydrazone intermediate.

» Hydrolysis: Acid-catalyzed hydrolysis of the nitrile to produce 3,4,5-Trimethoxyphenylacetic
acid.
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acid-from-3-4-5-trimethoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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